Cas no 52869-18-8 (Benzamide, N-(9,10-dihydro-9,10-dioxo-2-anthracenyl)-)

• Product Name: Benzamide, N-(9,10-dihydro-9,10-dioxo-2-anthracenyl)-
• CAS No: 52869-18-8
• MF: C₂₁H₁₃NO₃
• MW: 327.332825422287
• CID: 358599
• PubChem ID: 570342
• Update Time: 2025-04-19

Benzamide, N-(9,10-dihydro-9,10-dioxo-2-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(9,10-dihydro-9,10-dioxo-2-anthracenyl)-
• N-(9,10-dioxoanthracen-2-yl)benzamide
• N-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)benzamide #
• N1-(9,10-dioxo-9,10-dihydroanthracen-2-yl)benzamide
• MS-24886
• AKOS001652216
• CCG-45824
• SIGATAYQAZTAOH-UHFFFAOYSA-N
• Anthraquinone, 2-benzamido-
• N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)benzamide
• NS00016609
• DTXSID70341119
• 52869-18-8
• SR-01000635570-1
• BDBM429289
• SSAA09E3
• N-(2-ANTHRAQUINONYL)BENZAMIDE
• CS-0144972
• SCHEMBL8528763
• med.21724, Compound 25
• HY-138102
• AB00079640-01
• DA-58082
• CHEMBL5280105
• EX-A8530
• GLXC-03526
• SSAA09E3?
• G72176
• STK362117

• Inchi： 1S/C21H13NO3/c23-19-15-8-4-5-9-16(15)20(24)18-12-14(10-11-17(18)19)22-21(25)13-6-2-1-3-7-13/h1-12H,(H,22,25)
• InChI Key： SIGATAYQAZTAOH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 327.08959
• Monoisotopic Mass: 327.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24